Cas no 1443290-42-3 (4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine)

4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with chloro, cyclohexyl, and trifluoromethyl functional groups. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The chloro group enhances reactivity for further derivatization, while the trifluoromethyl moiety improves metabolic stability and lipophilicity. The cyclohexyl substitution contributes to steric bulk, potentially influencing target binding affinity. This compound is particularly useful in the synthesis of kinase inhibitors and other biologically active molecules. Its well-defined structure and functional group diversity make it a versatile building block for drug discovery and development.
4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine structure
1443290-42-3 structure
Product Name:4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine
CAS No:1443290-42-3
MF:C12H12ClF3N4
MW:304.698691368103
CID:5059073
Update Time:2025-10-07

4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine
    • 4-Chloro-1-cyclohexyl-6-trifluoromethyl-1H-pyrazolo[3,4-d]pyrimidine
    • Inchi: 1S/C12H12ClF3N4/c13-9-8-6-17-20(7-4-2-1-3-5-7)10(8)19-11(18-9)12(14,15)16/h6-7H,1-5H2
    • InChI Key: WSTWFUYVEFDSBT-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=NN(C2=NC(C(F)(F)F)=N1)C1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 348
  • XLogP3: 3.8
  • Topological Polar Surface Area: 43.6

4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM287639-1g
4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine
1443290-42-3 97%
1g
$505 2021-08-18
Chemenu
CM287639-5g
4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine
1443290-42-3 97%
5g
$1094 2021-08-18
Chemenu
CM287639-10g
4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine
1443290-42-3 97%
10g
$1533 2021-08-18
Chemenu
CM287639-1g
4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine
1443290-42-3 97%
1g
$594 2023-02-18

Additional information on 4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine

Comprehensive Overview of 4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1443290-42-3)

4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine, with the CAS registry number 1443290-42-3, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a trifluoromethyl group and a chloro substituent enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and lipophilicity. Researchers are actively exploring 4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine as a key intermediate in the synthesis of novel kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. The compound's structural versatility allows for modifications that can optimize binding affinity and selectivity toward specific biological targets.

The synthesis of CAS No. 1443290-42-3 typically involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the growing need for scalable production in industrial settings. Analytical characterization using NMR, HPLC, and mass spectrometry ensures the compound meets stringent quality standards for research and development.

From an environmental perspective, the development of sustainable synthetic routes for pyrazolo[3,4-d]pyrimidine derivatives aligns with global trends toward green chemistry. Researchers are investigating catalytic methods and biodegradable solvents to minimize waste and energy consumption. This focus on sustainability resonates with the pharmaceutical industry's commitment to reducing its ecological footprint while maintaining high efficacy in drug design.

In the context of AI-driven drug discovery, 4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine has been featured in computational studies predicting its interactions with protein targets. Machine learning models analyze its molecular descriptors to identify potential therapeutic applications, accelerating the hit-to-lead optimization process. Such innovations highlight the compound's relevance in modern medicinal chemistry.

For researchers seeking high-purity CAS 1443290-42-3, reputable suppliers offer custom synthesis and bulk quantities under controlled conditions. Proper storage in anhydrous environments and inert atmospheres is recommended to preserve the compound's stability. Safety data sheets (SDS) provide detailed handling guidelines to ensure compliance with laboratory protocols.

The future of 4-Chloro-1-cyclohexyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine lies in its adaptability to emerging technologies. Whether in precision medicine or agrochemical innovation, its structural motifs continue to inspire breakthroughs. Collaborative efforts between academia and industry will further unlock its potential, solidifying its role as a cornerstone in synthetic chemistry.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd